Cas no 89139-28-6 (Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-)

• Product Name: Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-
• CAS No: 89139-28-6
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 724343
• PubChem ID: 145988
• Update Time: 2025-04-19

Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl]-
• 3-((2,3-Dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl)benzoic acid
• 3-[(5-methoxy-3-oxo-1-benzofuran-2-yl)methyl]benzoic acid
• DTXSID401008665
• Benzoic acid, 3-((2,3-dihydro-5-methoxy-3-oxo-2-benzofuranyl)methyl)-
• AKOS040748788
• 3-[(5-Methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-yl)methyl]benzoic acid
• LY-171859
• 89139-28-6
• SCHEMBL11131670
• LY 171859

• Inchi： 1S/C17H14O5/c1-21-12-5-6-14-13(9-12)16(18)15(22-14)8-10-3-2-4-11(7-10)17(19)20/h2-7,9,15H,8H2,1H3,(H,19,20)
• InChI Key： LQIPQJWNKIFNDL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C1CC1C=CC=C(C(=O)O)C=1)=O)OC

Computed Properties

• Exact Mass: 298.084124
• Monoisotopic Mass: 298.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 3

Experimental Properties

• Density: 1.35
• Boiling Point: 525.7°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.627